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Compound of Interest

Compound Name: 123C4

Cat. No.: B8107674 Get Quote

Disclaimer: Specific disposal procedures and a formal Safety Data Sheet (SDS) for the

research compound designated as "123C4," an EphA4 agonist, are not publicly available.[1][2]

[3][4] This is common for novel or non-commercial research chemicals. Therefore, this

document provides a comprehensive, step-by-step disposal procedure based on general best

practices for handling potentially hazardous, biologically active research compounds like

peptide mimetics.[5] Researchers must always consult their institution's Environmental Health

and Safety (EHS) department for specific guidance and to ensure compliance with local, state,

and federal regulations.

Immediate Safety and Handling Principles
Before initiating any disposal protocol, it is crucial to handle compound 123C4 with the

assumption that it is a potentially hazardous and biologically active substance. The

toxicological properties of many research-grade peptides and their mimetics are not fully

characterized.

Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE, including a lab

coat, chemical safety glasses, and nitrile gloves, should be worn at all times when handling

123C4 in either solid (lyophilized powder) or solution form.

Ventilation: All handling of the solid compound should be performed in a certified chemical

fume hood to prevent inhalation of fine particulates.
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Spill Management: In the event of a spill, the area should be secured. For solid spills, gently

cover with absorbent material to avoid creating dust and then carefully collect the material into

a designated hazardous waste container. For liquid spills, absorb with an inert material (e.g.,

vermiculite or sand), and collect the absorbed material into a sealed hazardous waste

container. The spill area should then be decontaminated.

Waste Categorization and Segregation
Proper segregation of chemical waste at the point of generation is critical to ensure safety and

proper disposal. Mixing of incompatible waste streams can lead to dangerous chemical

reactions. All waste contaminated with 123C4 must be treated as hazardous chemical waste.

Waste Type Description Recommended Container

Solid 123C4 Waste

Unused or expired pure

compound, contaminated

weighing papers, and spill

cleanup materials.

Clearly labeled, sealed, high-

density polyethylene (HDPE)

container.

Liquid 123C4 Waste

Solutions containing 123C4,

including stock solutions,

experimental buffers, and

solvent rinsates.

Clearly labeled, sealed, and

compatible liquid waste

container (e.g., HDPE or glass

carboy). Segregate based on

solvent (halogenated vs. non-

halogenated).

Contaminated Labware

Pipette tips, centrifuge tubes,

vials, gloves, and other

disposable materials that have

come into contact with 123C4.

Lined, rigid, puncture-resistant

container clearly marked as

"Hazardous Waste" and listing

123C4 as a contaminant.

"Empty" Containers

The original vial or any

container that held the pure

123C4 compound.

These are not considered

empty until triple-rinsed. The

rinsate must be collected as

hazardous liquid waste. After

triple-rinsing, the container can

be disposed of as regular lab

glass or plastic, with the label

defaced.
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Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for the collection and disposal of waste

generated from research activities involving 123C4.

Step 1: Waste Identification and Labeling

Immediately upon generating waste, it must be placed in an appropriate container.

Label the waste container with a "Hazardous Waste" tag provided by your institution's EHS

department.

The label must include:

The full chemical name: "123C4 (EphA4 Agonist)"

All components of a liquid mixture, including solvents and buffers, with estimated

percentages.

The date accumulation started.

The specific hazards (e.g., "Potentially Biologically Active," "Toxic").

Step 2: Waste Accumulation and Storage

Waste must be accumulated at or near the point of generation in a designated Satellite

Accumulation Area (SAA).

Keep waste containers securely closed at all times, except when adding waste.

Store liquid waste containers in secondary containment (e.g., a chemical-resistant tray or

bin) to contain any potential leaks.

Segregate incompatible waste streams. For example, do not store acidic waste with basic

waste, or oxidizing waste with flammable organic solvents.

Step 3: Decontamination of Labware

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8107674?utm_src=pdf-body
https://www.benchchem.com/product/b8107674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8107674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reusable Glassware: Submerge contaminated glassware in a suitable cleaning solution

(e.g., a detergent specifically for lab use or a base bath). After soaking, wash thoroughly, and

rinse with deionized water.

Disposable Items: All disposable items (pipette tips, gloves, etc.) that have come into contact

with 123C4 must be collected as solid hazardous waste.

Step 4: Disposal of "Empty" Primary Containers

An "empty" container that held a potentially hazardous substance like 123C4 is not truly

empty and must be decontaminated before disposal.

Triple-rinse the container with a solvent capable of dissolving 123C4. This rinsate is

considered hazardous waste and must be collected in the appropriate liquid waste container.

After triple-rinsing, deface or remove the original label and dispose of the container in the

appropriate solid waste stream (e.g., broken glass box).

Step 5: Arranging for Waste Pickup

Once a waste container is full (typically around 90% capacity) or has been in accumulation

for the maximum time allowed by institutional policy (often 90-120 days), arrange for pickup

by your institution's EHS department.

Follow your institution's specific procedures for requesting a hazardous waste collection.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of waste

associated with the research compound 123C4.
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Caption: Workflow for the proper disposal of 123C4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Potent and selective EphA4 agonists for the treatment of ALS - PMC
[pmc.ncbi.nlm.nih.gov]

2. NMR-guided design of potent and selective EphA4 agonistic ligands - PMC
[pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. EphA4 targeting agents protect motor neurons from cell death induced by amyotrophic
lateral sclerosis -astrocytes - PMC [pmc.ncbi.nlm.nih.gov]

5. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Proper Disposal Procedures for Research-Grade
Compound 123C4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8107674#123c4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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